Cas no 1296308-65-0 (1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine)
1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine
- 1H-Pyrazol-4-amine, 1-[3-(1-piperidinyl)propyl]-
-
- Inchi: 1S/C11H20N4/c12-11-9-13-15(10-11)8-4-7-14-5-2-1-3-6-14/h9-10H,1-8,12H2
- InChI Key: RWSFVBZWMYXTIX-UHFFFAOYSA-N
- SMILES: N1(CCCN2CCCCC2)C=C(N)C=N1
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 377.3±22.0 °C(Predicted)
- pka: 9.42±0.10(Predicted)
1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110616-0.05g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1110616-0.1g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1110616-0.25g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1110616-0.5g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1110616-1.0g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1110616-2.5g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1110616-5.0g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1110616-10.0g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1110616-1g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1110616-5g |
1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine |
1296308-65-0 | 95% | 5g |
$2028.0 | 2023-10-27 |
1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine
Recent Advances in the Study of 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine (CAS: 1296308-65-0) in Chemical Biology and Pharmaceutical Research
The compound 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine (CAS: 1296308-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its pyrazole core and piperidine substituent, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and cancer.
Recent studies have focused on the synthesis and optimization of 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine to enhance its bioavailability and pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the piperidine moiety could significantly improve the compound's binding affinity to specific neurotransmitter receptors, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its neurological applications, 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in malignant cells.
Further investigations into the pharmacokinetics and safety profile of 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine are underway. Early-phase clinical trials are expected to commence within the next two years, pending regulatory approval. The compound's unique chemical structure and versatile biological activity make it a promising candidate for further development in both academic and industrial settings.
In conclusion, the ongoing research on 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine (CAS: 1296308-65-0) highlights its potential as a multifunctional therapeutic agent. Future studies should focus on elucidating its precise molecular targets and optimizing its drug-like properties to facilitate clinical translation.
1296308-65-0 (1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)